Cas no 139220-83-0 (Benzenamine, 4-bromo-2-[(3,5-dinitro-2-pyridinyl)thio]-)

Benzenamine, 4-bromo-2-[(3,5-dinitro-2-pyridinyl)thio]- structure
139220-83-0 structure
Product Name:Benzenamine, 4-bromo-2-[(3,5-dinitro-2-pyridinyl)thio]-
CAS No:139220-83-0
MF:C11H7BrN4O4S
MW:371.166679620743
CID:1263211
Update Time:2024-08-03

Benzenamine, 4-bromo-2-[(3,5-dinitro-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-bromo-2-[(3,5-dinitro-2-pyridinyl)thio]-
    • Inchi: 1S/C11H7BrN4O4S/c12-6-1-2-8(13)10(3-6)21-11-9(16(19)20)4-7(5-14-11)15(17)18/h1-5H,13H2
    • InChI Key: FYQHKVYJFBLUBT-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(Br)C=C1SC1=NC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 369.93721

Experimental Properties

  • Density: 1.88±0.1 g/cm3(Predicted)
  • Boiling Point: 488.4±45.0 °C(Predicted)
  • PSA: 125.19
  • pka: 1.31±0.10(Predicted)
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